Cas no 898762-84-0 (2-Cyano-3'-thiomorpholinomethyl benzophenone)

• Product Name: 2-Cyano-3'-thiomorpholinomethyl benzophenone
• CAS No: 898762-84-0
• MF: C₁₉H₁₈N₂OS
• MW: 322.424023151398
• MDL: MFCD03842239
• CID: 868682
• PubChem ID: 24724960
• Update Time: 2025-10-25

2-Cyano-3'-thiomorpholinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• 2-[3-(thiomorpholin-4-ylmethyl)benzoyl]benzonitrile
• 2-CYANO-3'-THIOMORPHOLINOMETHYL BENZOPHENONE
• DTXSID60643356
• 2-{3-[(Thiomorpholin-4-yl)methyl]benzoyl}benzonitrile
• 898762-84-0
• 2-CYANO-3'-THIOMORPHOLINOMETHYLBENZOPHENONE
• MFCD03842239
• AKOS016020328
• 2-Cyano-3'-thiomorpholinomethyl benzophenone

• MDL： MFCD03842239
• Inchi： 1S/C19H18N2OS/c20-13-17-5-1-2-7-18(17)19(22)16-6-3-4-15(12-16)14-21-8-10-23-11-9-21/h1-7,12H,8-11,14H2
• InChI Key： FPPWXMZPQWVARZ-UHFFFAOYSA-N
• SMILES： S1CCN(CC2C=CC=C(C(C3C=CC=CC=3C#N)=O)C=2)CC1

Computed Properties

• Exact Mass: 322.11400
• Monoisotopic Mass: 322.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• PSA: 69.40000
• LogP: 3.27598

Additional information on 2-Cyano-3'-thiomorpholinomethyl benzophenone

Professional Introduction to 2-Cyano-3'-thiomorpholinomethyl benzophenone (CAS No. 898762-84-0)

2-Cyano-3'-thiomorpholinomethyl benzophenone, with the CAS number 898762-84-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, combines a cyano group with a thiomorpholine moiety attached to a benzophenone backbone. Such a molecular architecture makes it a promising candidate for various applications, particularly in the development of novel therapeutic agents and advanced materials.

The benzophenone core of 2-cyano-3'-thiomorpholinomethyl benzophenone is well-known for its versatility in chemical reactions, including photoreactions and condensation processes. The presence of the cyano group enhances the electrophilicity of the molecule, facilitating its participation in nucleophilic substitution reactions. Meanwhile, the thiomorpholine substituent introduces steric and electronic effects that can modulate the reactivity and binding properties of the compound. This combination makes it an intriguing subject for synthetic chemists aiming to develop new scaffolds for drug discovery.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds featuring morpholine derivatives. Morpholine-based structures are known for their ability to interact with biological targets such as enzymes and receptors, making them valuable in medicinal chemistry. The incorporation of a sulfur atom in the morpholine ring further enhances its pharmacological profile by introducing additional binding pockets and improving solubility characteristics. This has led to numerous studies investigating the biological activity of morpholine-thioether compounds, including derivatives like 2-cyano-3'-thiomorpholinomethyl benzophenone.

One of the most compelling aspects of 2-cyano-3'-thiomorpholinomethyl benzophenone is its potential as a building block for more complex molecules. Its bifunctional nature allows for further derivatization through various chemical transformations, such as cross-coupling reactions, oxidation, and reduction processes. These modifications can lead to novel analogs with enhanced biological activity or improved pharmacokinetic properties. For instance, recent studies have demonstrated that derivatives of this compound exhibit promising anti-inflammatory and analgesic effects, making them attractive candidates for further development.

The synthesis of 2-cyano-3'-thiomorpholinomethyl benzophenone involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key steps typically include the formation of the cyano group via cyanation reactions and the introduction of the thiomorpholine moiety through nucleophilic substitution or cyclization processes. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to improve efficiency and selectivity. These methodologies are essential for producing sufficient quantities of the compound for both research and potential industrial applications.

The pharmacological evaluation of 2-cyano-3'-thiomorpholinomethyl benzophenone has revealed several interesting properties. In vitro studies have shown that this compound interacts with various biological targets, including enzymes involved in pain signaling and inflammation pathways. The thiomorpholine group appears to play a crucial role in these interactions by modulating binding affinity and receptor selectivity. Additionally, preliminary in vivo studies suggest that derivatives of this compound exhibit dose-dependent effects on inflammatory markers, indicating potential therapeutic utility.

The structural features of 2-cyano-3'-thiomorpholinomethyl benzophenone also make it an attractive candidate for material science applications. The combination of aromatic rings and heterocyclic moieties can contribute to unique electronic properties, making it suitable for use in organic electronics or as a precursor for functional materials. Researchers are exploring its potential as an intermediate in the synthesis of liquid crystals or conductive polymers, where its rigid framework and electron-withdrawing groups could enhance material performance.

The future prospects for 2-cyano-3'-thiomorpholinomethyl benzophenone are promising, with ongoing research focusing on optimizing its synthesis and expanding its biological applications. Advances in computational chemistry and high-throughput screening technologies are expected to accelerate the discovery of new derivatives with enhanced efficacy and reduced side effects. Furthermore, collaborations between academic institutions and pharmaceutical companies could facilitate the translation of laboratory findings into clinical trials, bringing this compound closer to practical therapeutic use.

In conclusion, 2-cyano-3'-thiomorpholinomethyl benzophenone (CAS No. 898762-84-0) represents a fascinating compound with diverse applications in pharmaceuticals and materials science. Its unique structural features offer opportunities for innovative chemical synthesis and biological exploration. As research continues to uncover its potential benefits, this molecule is poised to play a significant role in advancing both medicinal chemistry and technological innovation.